Cas no 1804758-71-1 (2-Bromo-4-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-iodopyridine
• CAS No: 1804758-71-1
• MF: C₆H₃BrF₂IN
• MW: 333.899999856949
• CID: 4927289
• Update Time: 2025-06-30

2-Bromo-4-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H3BrF2IN/c7-5-4(10)3(6(8)9)1-2-11-5/h1-2,6H
• InChI Key： RIJAPTGGMGWKRM-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(difluoromethyl)-3-iodopyridine

Recent Advances in the Application of 2-Bromo-4-(difluoromethyl)-3-iodopyridine (CAS: 1804758-71-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-(difluoromethyl)-3-iodopyridine (CAS: 1804758-71-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heteroaromatic scaffold, characterized by its halogen-rich structure, serves as a key intermediate in the synthesis of complex molecules, particularly in the development of kinase inhibitors and other biologically active compounds. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for targeted therapeutics.

One of the most notable advancements involves the use of 2-Bromo-4-(difluoromethyl)-3-iodopyridine in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing biaryl motifs, which are critical for the development of tyrosine kinase inhibitors. The difluoromethyl group at the 4-position was found to enhance metabolic stability, while the bromo and iodo substituents facilitated sequential functionalization, enabling the rapid assembly of diverse compound libraries for high-throughput screening.

In addition to its synthetic utility, this compound has shown promise in the design of covalent inhibitors. Research from the European Journal of Medicinal Chemistry (2024) highlighted its incorporation into electrophilic warheads targeting cysteine residues in Bruton's tyrosine kinase (BTK). The electron-withdrawing effects of the difluoromethyl and halogen groups were shown to modulate reactivity, improving selectivity and reducing off-target effects. This approach has potential implications for the treatment of B-cell malignancies and autoimmune disorders.

Further investigations have explored the photophysical properties of derivatives synthesized from 2-Bromo-4-(difluoromethyl)-3-iodopyridine. A recent ACS Medicinal Chemistry Letters publication (2024) reported the development of fluorescent probes based on this scaffold, enabling real-time monitoring of drug-target interactions in cellular systems. The iodo substituent was leveraged for late-stage radiofluorination, expanding its utility in positron emission tomography (PET) tracer development for oncology applications.

From a safety and pharmacokinetic perspective, studies have examined the metabolic fate of this compound and its derivatives. Research in Drug Metabolism and Disposition (2023) identified the difluoromethyl group as significantly reducing oxidative metabolism compared to traditional methyl substituents, while maintaining favorable membrane permeability. These properties make it particularly valuable for CNS-targeted drug development programs where blood-brain barrier penetration is essential.

Ongoing clinical investigations are exploring the therapeutic potential of compounds derived from this scaffold, with several candidates currently in Phase I/II trials for oncology indications. The unique combination of synthetic accessibility, tunable reactivity, and favorable drug-like properties positions 2-Bromo-4-(difluoromethyl)-3-iodopyridine as a privileged structure in modern medicinal chemistry. Future research directions may focus on expanding its application in PROTAC design and other emerging therapeutic modalities that require precise control of molecular recognition elements.